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Compound of Interest

Compound Name: Tebutam

Cat. No.: B166759

Welcome to the Technical Support Center for Tebutam. This resource is designed for
researchers, scientists, and crop protection professionals to provide in-depth guidance on
improving the selectivity of Tebutam in key agricultural systems, including brassicas, oilseed
rape, and sunflowers. Here you will find troubleshooting guides, frequently asked questions
(FAQs), detailed experimental protocols, and quantitative data to support your research and
development efforts.

Section 1: Frequently Asked Questions (FAQS)

This section addresses common questions and issues encountered during the experimental
use of Tebutam.

Q1: What is the mode of action of Tebutam and which crops is it registered for?

Al: Tebutam is a selective, pre-emergence herbicide. Its primary mode of action is the
inhibition of microtubule assembly in susceptible plant species.[1] This disruption of cell division
is particularly effective against germinating broadleaf and grassy weeds. Tebutam is used for
weed control in a variety of crops, including brassicas (like cabbage and broccoli), oilseed rape,
sunflowers, peanuts, tomatoes, soybeans, cotton, and tobacco.[1]

Q2: 1 am observing unexpected injury in my crop following a Tebutam application. What are the
typical symptoms of Tebutam injury?
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A2: Tebutam is a seedling growth inhibitor affecting root development.[2] Injury symptoms in
susceptible plants or in tolerant crops under certain stress conditions can include:

o Stunted growth: Plants may fail to emerge from the soil or exhibit significantly reduced
growth.[2]

» Root abnormalities: Lateral roots may be short, thick, and swollen.[2][3] In some cases,
callus tissue may form at the base of the stem, particularly in soybeans.[2]

e Shoot symptoms: Grass shoots may appear short, thick, and exhibit a reddish or purplish
discoloration. Broadleaf plants might show swollen and cracked hypocotyls (the area below
the cotyledons).[2]

Q3: My Tebutam application is not effectively controlling the target weeds. What factors could
be contributing to reduced efficacy?

A3: Several factors can influence the efficacy of pre-emergence herbicides like Tebutam:

» Soil Moisture: Adequate rainfall (10-15mm) is generally required within a short period after
application to move Tebutam into the weed germination zone.[4] Dry conditions following
application can lead to reduced weed control.[5] Conversely, excessive rainfall on certain soil
types can leach the herbicide below the target zone.[6]

e Soil Type and Organic Matter: Soil organic matter is a primary adsorbent of non-ionic
herbicides like Tebutam.[7][8] Higher organic matter and clay content can bind the herbicide,
reducing its availability for weed uptake and potentially lowering efficacy.[7][9][10] Application
rates may need to be adjusted based on soil texture and organic matter content.[2][11]

» Weed Spectrum: Tebutam is effective against a specific spectrum of weeds, including
barnyardgrass, hairy crabgrass, blackgrass, wild oats, and red dead-nettle.[1] It may not
control all weed species present in the field.

o Application Timing: As a pre-emergence herbicide, Tebutam must be applied before weed
seedlings emerge. Applications made to emerged weeds will not be effective.[4]

Q4: Can | tank-mix Tebutam with other herbicides to broaden the weed control spectrum?
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A4: Tank-mixing Tebutam with other herbicides can be an effective strategy to control a wider
range of weeds. However, it is crucial to ensure the compatibility of the tank-mix partners.
Incompatibility can lead to reduced efficacy (antagonism) or increased crop injury (synergism).
[2][12] Always perform a jar test to check for physical incompatibility before mixing in the spray
tank.[2] It is also recommended to consult product labels and local extension services for
recommended tank-mix partners for your specific crop and target weeds. For instance, in
sunflowers, Tebutam could potentially be tank-mixed with herbicides like sulfentrazone or
pendimethalin for broader spectrum control, but this would require specific compatibility and
crop safety trials.[13]

Q5: What are the crop rotation restrictions | should be aware of after using Tebutam?

A5: Herbicide carryover can affect subsequent sensitive crops. The persistence of Tebutam in
the soil is influenced by factors such as soil type, organic matter, pH, and microbial activity.[9]
Always consult the product label for specific crop rotation restrictions. Planting a sensitive crop
before the recommended interval has passed can lead to significant crop injury.

Section 2: Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues.

Troubleshooting Unexpected Crop Injury
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Symptom

Potential Cause

Troubleshooting Steps

Stunted plants, poor
emergence, swollen or

clubbed roots.

Tebutam Injury: Application
rate too high for soil type;
Overlapping spray patterns;
Unfavorable environmental
conditions (e.g., cool, wet
soils) slowing crop metabolism

and increasing uptake.

1. Review Application Records:
Verify the application rate,
date, and equipment
calibration. 2. Scout the Field:
Look for patterns of injury. Is it
uniform, in streaks (overlap), or
in specific soil types (e.qg.,
sandy knolls with low organic
matter)? 3. Soil and Weather
Analysis: Evaluate soil type,
organic matter content, and
pH. Review weather data
(temperature, rainfall) following
application. 4. Consult Product
Label: Check for any specific
warnings related to your soil
type or environmental

conditions.

General yellowing, necrosis, or

burning of leaves.

Not Typical of Tebutam Injury:
Tebutam primarily affects root
and seedling growth. These
symptoms may indicate injury
from a different herbicide
group (e.g., photosystem I
inhibitors, PPO inhibitors) due

to tank contamination or drift.

1. Inspect Sprayer Cleanout
Records: Check for potential
contamination from previously
used herbicides. 2. Evaluate
Injury Pattern: Does the injury
appear in a pattern consistent
with sprayer movement or drift
from an adjacent field? 3.
Identify Symptoms: Compare
symptoms with herbicide injury
guides for other modes of

action.

Troubleshooting Poor Weed Control
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Issue

Potential Cause

Troubleshooting Steps

Weeds emerging soon after

application.

Lack of Activation: Insufficient
rainfall or irrigation after
application to move Tebutam
into the weed germination

zone.

1. Review Rainfall Data: Check
precipitation records for the 7-
10 days following application.
2. Consider Rescue
Treatment: If weeds have
emerged, a post-emergence
herbicide application may be
necessary. Consult
recommendations for your

crop.

Certain weed species are not

controlled.

Weed Spectrum: The emerged
weeds may not be on the

Tebutam control spectrum.

1. Identify Escaped Weeds:
Correctly identify the weed
species that were not
controlled. 2. Consult Weed
Control Guide: Check if the
identified weeds are listed as
controlled by Tebutam. 3. Plan
for Future Applications:
Consider tank-mixing with
another herbicide or using a
sequential application to

control the escaped species.
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1. Map Weed Escapes: Note if
the uncontrolled weeds are
concentrated in areas with
different soil characteristics. 2.
] o S Soil Sampling: Take soil
Soil Variability: Areas with high
) N ] ) samples from affected and
Poor control in specific areas organic matter or high clay
] unaffected areas to analyze for
of the field. content may have reduced ]
o organic matter and texture. 3.
Tebutam availability. i o
Adjust Future Applications:
Consider variable rate
applications or higher rates in
areas with high adsorptive

capacity, if the label allows.

Section 3: Quantitative Data Summary

Quantitative data for Tebutam's specific selectivity and efficacy is not readily available in the
public domain. The following tables provide a template for how such data would be presented.
Researchers are encouraged to conduct their own trials to generate data specific to their
conditions.

Table 1: Hypothetical Crop Injury Ratings for Tebutam in Oilseed Rape at 28 Days After
Emergence (DAE)

. Soil Type: Sandy Loam Soil Type: Clay Loam
Tebutam Rate (g a.i./ha) . ]
(1.5% OM) - Injury (%) (4.0% OM) - Injury (%)
X (Low Rate) 5-10 0-5
2X (Medium Rate) 15-25 5-10
4X (High Rate) 30-50 15 - 25

Injury ratings are on a scale of
0 (no injury) to 100 (complete
crop death).

Table 2: Hypothetical Weed Control Efficacy of Tebutam at 56 Days After Application (DAA)
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Tebutam Rate (g Blackgrass Control Red Dead-nettle Wild Oat Control
a.i./ha) (%) Control (%) (%)

X (Low Rate) 80 - 85 85 - 90 75 - 80

2X (Medium Rate) 90 - 95 95-99 85-90

4X (High Rate) > 95 > 99 > 90

Section 4: Experimental Protocols
Protocol for Evaluating the Selectivity of Pre-emergence
Herbicides in Canola (Oilseed Rape)

Objective: To determine the crop safety and weed control efficacy of Tebutam applied pre-
emergence in canola.

Materials:

Canola seed (variety appropriate for the region)

Tebutam herbicide formulation

Calibrated research plot sprayer

Appropriate adjuvants (if required by the label)

Plot stakes, flags, and measuring tapes

Data collection sheets or electronic device

Experimental Design:
e Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.
e Plot Size: Minimum of 2m x 10m to allow for accurate application and assessment.

e Treatments:
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o Untreated Control (weedy check)

o Weed-free Control (maintained by hand weeding or a non-residual post-emergence
herbicide)

o Tebutam at multiple rates (e.g., 0.5X, 1X, 2X, and 4X the proposed label rate).
Procedure:

o Site Selection: Choose a field with uniform soil type and a known history of target weed
populations.

o Seedbed Preparation: Prepare a fine, firm seedbed to ensure good seed-to-soil contact and
uniform herbicide application.

e Planting: Sow canola seed at the recommended depth and seeding rate for the region.
» Herbicide Application:
o Apply herbicide treatments within 48 hours of planting, before crop or weed emergence.

o Use a calibrated research plot sprayer with appropriate nozzles to ensure uniform
coverage.

o Record environmental conditions at the time of application (temperature, wind speed, soll
moisture).

o Data Collection:

o Crop Injury: Visually assess crop injury at 7, 14, 28, and 56 days after emergence (DAE)
using a 0-100% scale (0 = no injury, 100 = complete death). Note any stunting,
discoloration, or stand reduction.

o Weed Control: Visually rate the percent control of each target weed species at 28 and 56
days after application (DAA) compared to the untreated control.

o Weed Density and Biomass (Optional): At a specified time point (e.g., 56 DAA), count the
number of weeds per unit area (e.g., 0.25 m?) and collect the above-ground biomass. Dry
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and weigh the biomass for quantitative analysis.

o Crop Yield: Harvest the center of each plot and determine the grain yield, adjusting for
moisture content.

Data Analysis:
» Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

e Use a means separation test (e.g., Fisher's LSD or Tukey's HSD) to compare treatment
means for crop injury, weed control, and yield.

Section 5: Visualizations

Logical Workflow for Troubleshooting Tebutam
Performance Issues

Caption: Troubleshooting workflow for Tebutam performance issues.

Signaling Pathway of Tebutam's Mode of Action

g Seediing Death

Cell Division (Mitosis)

Click to download full resolution via product page

Caption: Tebutam's mode of action: inhibition of microtubule formation.

This Technical Support Center provides a foundational resource for understanding and
optimizing the use of Tebutam. As with any agricultural chemical, it is imperative to read and
follow all label instructions and consult with local agricultural experts for recommendations
tailored to your specific conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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